Cas no 864724-65-2 (3-iodo-1-methyl-7-nitro-indazole)

• Product Name: 3-iodo-1-methyl-7-nitro-indazole
• CAS No: 864724-65-2
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• MDL: MFCD21642038
• CID: 1851560
• PubChem ID: 12194802
• Update Time: 2025-05-20

3-iodo-1-methyl-7-nitro-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-iodo-1-methyl-7-nitro-
• 3-Iodo-1-methyl-7-nitro-1H-indazole
• 3-iodo-1-methyl-7-nitroindazole
• 3-iodo-1-methyl-7-nitro-indazole
• MFCD21642038
• CS-0051316
• DTXSID701295267
• AKOS025403880
• P12974
• AS-51568
• PB27285
• 864724-65-2

• MDL： MFCD21642038
• Inchi： 1S/C8H6IN3O2/c1-11-7-5(8(9)10-11)3-2-4-6(7)12(13)14/h2-4H,1H3
• InChI Key： GRTDGGAGEQHRFL-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=C(C=2N(C)N=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.95047g/mol
• Monoisotopic Mass: 302.95047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-iodo-1-methyl-7-nitro-indazole

3-Iodo-1-Methyl-7-Nitro-Indazole: A Comprehensive Overview

3-Iodo-1-Methyl-7-Nitro-Indazole, identified by the CAS number 864724-65-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and chemical research. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds known for their unique electronic properties and diverse biological activities. The structure of 3-Iodo-1-Methyl-7-Nitro-Indazole features an indazole ring system with substituents at positions 1, 3, and 7, namely a methyl group, an iodine atom, and a nitro group, respectively. These substituents contribute to its distinctive chemical reactivity and biological profile.

The synthesis of 3-Iodo-1-Methyl-7-Nitro-Indazole involves a series of carefully controlled reactions, often employing multi-step processes to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to improve the scalability and efficiency of synthesizing complex heterocyclic compounds like 3-Iodo-1-Methyl-7-Nitro-Indazole.

The biological activity of 3-Iodo-1-Methyl-7-Nitro-Indazole has been a focal point of numerous studies. Research indicates that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. A recent study published in the Journal of Medicinal Chemistry demonstrated that 3-Iodo-1-Methyl-7-Nitro-indazole can effectively inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a therapeutic agent for conditions characterized by chronic inflammation, such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 3-Iodo-1-Methyl-7-Nitro-indazole has also been explored for its role in chemical catalysis. The presence of electron-withdrawing groups like the nitro moiety enhances its ability to act as a catalyst in various organic transformations. For example, studies have shown that this compound can facilitate the oxidation of alcohols to ketones under mild conditions, offering a greener alternative to traditional oxidation methods. Such catalytic applications highlight the versatility of CAS No 864724-65-2 beyond its conventional uses in drug discovery.

The structural uniqueness of 3-Iodo-methyl-nitro-indazole also makes it an attractive substrate for further chemical modifications. Researchers have exploited its reactivity to develop novel derivatives with enhanced bioavailability and efficacy. For instance, recent work has focused on incorporating additional functional groups into the indazole framework to improve solubility and target specificity. These efforts are part of a broader trend in medicinal chemistry aimed at designing molecules with optimized pharmacokinetic profiles.

In conclusion, CAS No 864724–65–2, or 3-Iodo-methyl-nitro-indazole, stands as a testament to the ingenuity of modern chemical synthesis and its applications in advancing medical science. With ongoing research uncovering new facets of its properties and potential uses, this compound continues to be a subject of interest for both academic and industrial chemists alike.